Cas no 101396-15-0 (1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-(1-methylethyl) ester)
101396-15-0 structure
Product Name:1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-(1-methylethyl) ester
CAS No:101396-15-0
MF:C9H14O7
MW:234.203263759613
CID:97586
Update Time:2025-04-18
1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-(1-methylethyl) ester Chemical and Physical Properties
Names and Identifiers
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- 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-(1-methylethyl) ester
- 2-hydroxy-2-(2-oxo-2-propan-2-yloxyethyl)butanedioate
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- MDL: MFCD00060079
- Inchi: 1S/C9H14O7/c1-5(2)16-7(12)4-9(15,8(13)14)3-6(10)11/h5,15H,3-4H2,1-2H3,(H,10,11)(H,13,14)
- InChI Key: SKHXHUZZFVMERR-UHFFFAOYSA-N
- SMILES: CC(OC(CC(C(=O)O)(CC(=O)O)O)=O)C
Computed Properties
- Exact Mass: 234.07392
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
Experimental Properties
- PSA: 126.79
1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-(1-methylethyl) ester Related Literature
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1. Synthesis and characterisation of tin(II) and tin(IV) citratesPaul R. Deacon,Mary F. Mahon,Kieran C. Molloy,Phillip C. Waterfield J. Chem. Soc. Dalton Trans. 1997 3705
101396-15-0 (1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1-(1-methylethyl) ester) Related Products
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